Cas no 2171972-44-2 (tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2171972-44-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5883548
• PubChem ID: 165572911
• Update Time: 2025-05-22

tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate
• 2171972-44-2
• EN300-1634250

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)15-7-9(11(16)8-15)10-5-4-6-14-10/h9-11,14,16H,4-8H2,1-3H3
• InChI Key： XEHXMXQNKHAZGX-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1CCCN1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate (CAS No. 2171972-44-2)

The compound tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate (CAS No. 2171972-44-2) is a highly specialized chemical intermediate with significant relevance in pharmaceutical and organic synthesis. Its unique structural features, including a pyrrolidine ring and a tert-butyl ester group, make it a valuable building block for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential applications in creating novel bioactive molecules.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. The 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine scaffold is particularly noteworthy for its ability to modulate biological targets, making it a focal point in the design of enzyme inhibitors and receptor modulators. The tert-butyl carboxylate protection group further enhances the compound's stability, facilitating its use in multi-step synthetic routes.

From an SEO perspective, users frequently search for terms like "tert-butyl protected pyrrolidine synthesis" or "CAS 2171972-44-2 applications," reflecting the growing interest in this niche area. The compound's role in peptide mimetics and small molecule therapeutics is also a hot topic, aligning with trends in personalized medicine and targeted drug delivery. Its compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, further adds to its appeal.

Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for characterizing tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate. These methods ensure the compound meets stringent quality standards required for preclinical studies. Additionally, computational modeling studies often explore its conformational flexibility, which is vital for understanding its interactions with biological macromolecules.

The synthesis of this compound typically involves stereoselective reactions, a key area of interest for organic chemists. Optimizing yield and enantiomeric purity remains a challenge, prompting researchers to investigate innovative catalytic systems. Recent publications highlight its use in asymmetric synthesis, a field gaining traction due to its relevance in producing chiral drugs.

In summary, tert-butyl 3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate (CAS No. 2171972-44-2) represents a cutting-edge tool in modern chemistry. Its applications span from academic research to industrial-scale pharmaceutical production, making it a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing drug development and synthetic methodologies.